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Compound of Interest

Compound Name: 5-Hepten-2-one

Cat. No.: B3045438

Chemical Identifier: 6-Methyl-5-hepten-2-one CAS Number: 110-93-0 Molecular Formula:
CsH140[1][2]

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
6-Methyl-5-hepten-2-one, tailored for laboratory and research professionals. Adherence to
these procedures is vital for ensuring personal safety and regulatory compliance.

Hazard Summary

6-Methyl-5-hepten-2-one is a flammable liquid and vapor.[2] It may cause respiratory irritation
and is harmful to aquatic life with long-lasting effects.[2][3] The chemical, physical, and
toxicological properties have not been fully investigated.[2][3]

Signal Word: Warning[2][4]
Hazard Statements:
e H226: Flammable liquid and vapor.[2]

e H412: Harmful to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure. The following table summarizes the
recommended equipment for handling 6-Methyl-5-hepten-2-one.
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Personal Protective Material/Type
Body Part _ :
Equipment Recommendation

While specific breakthrough
data is not available, general
guidance for ketones suggests
Butyl rubber or Viton® for
prolonged contact. Nitrile
Hands Chemical-resistant gloves gloves may offer short-term
splash protection but must be
replaced immediately upon
contamination. Always inspect

gloves for integrity before use.

[5]

Chemical splash goggles
compliant with ANSI 287.1
standards are required. A face
Eyes Safety goggles or face shield shield should be worn over
safety glasses when there is a
significant risk of splashing.[2]

[5]

A flame-retardant lab coat is
recommended. For larger
Laboratory coat or chemical- volumes or tasks with a higher
Body resistant apron splash potential, a chemical-
resistant apron should be worn

over the lab coat.[5]

Respiratory Fume hood or respirator All handling of 6-Methyl-5-
hepten-2-one should occur
within a certified chemical
fume hood to minimize
inhalation exposure. If a fume
hood is not available or if
exposure limits may be

exceeded, a NIOSH-approved
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respirator with organic vapor

cartridges is necessary.[2][5]

Leather or other chemical-
Feet Closed-toe shoes resistant shoes that completely

cover the foot are required.[5]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:
 Verify that a certified chemical fume hood is operational.

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[5]

» Keep a spill kit rated for flammable liquids nearby. The kit should contain an inert absorbent
material such as sand, silica gel, or a universal binder.[4]

» Remove all potential ignition sources from the work area, including open flames, hot
surfaces, and spark-producing equipment.[2][4] Use explosion-proof electrical and ventilating
equipment.[2][4]

2. Donning PPE:

e Put on a lab coat, followed by safety goggles and any additional face protection.

» Don the appropriate chemical-resistant gloves, ensuring a proper fit.

3. Chemical Handling:

o Conduct all transfers and manipulations of 6-Methyl-5-hepten-2-one inside the fume hood.
e Use only non-sparking tools.[2][4]

o Keep containers tightly closed when not in use to prevent vapor release.[2]

e Ground and bond containers when transferring the chemical to prevent static discharge.[2][4]
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4. Post-Handling:
e Properly seal all containers of 6-Methyl-5-hepten-2-one.
o Decontaminate the work surface within the fume hood.

» Remove gloves using a technique that avoids touching the outer surface and dispose of
them as contaminated waste.[2]

e Wash hands thoroughly with soap and water after handling is complete.[2]

5. Storage:

» Store in a cool, dry, and well-ventilated area away from heat and ignition sources.[2][6]
o Keep containers tightly closed and properly labeled.[2]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[4]

Disposal Plan

1. Waste Segregation:

e Liquid Waste: Collect all unused 6-Methyl-5-hepten-2-one and solutions containing it in a
dedicated, labeled, and sealed hazardous waste container.

o Contaminated Solids: All disposable items that have come into contact with the chemical,
including gloves, absorbent pads, and pipette tips, must be collected in a separate, clearly
labeled hazardous waste container.

2. Disposal Procedure:
e Do not dispose of 6-Methyl-5-hepten-2-one down the drain, as it is harmful to aquatic life.[2]
o All waste must be disposed of through a licensed professional waste disposal service.[2][3]

e The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[2][3]
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o Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Emergency Procedures

» Spill: In case of a spill, evacuate the area and remove all ignition sources.[2] Contain the spill
using an inert absorbent material and collect it with non-sparking tools into a suitable
container for disposal.[2][4]

o Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire.[2] Do not use
a solid stream of water as it may be ineffective.[2] Wear self-contained breathing apparatus
when fighting the fire.[2]

o First Aid:

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty
of water.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[4]
o Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2]

o In all cases of exposure, seek medical attention and show the Safety Data Sheet to the
attending physician.[2][3][4]

Visual Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate
personal protective equipment when handling 6-Methyl-5-hepten-2-one.
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Hazard Assessment

Start: Plan to handle
6-Methyl-5-hepten-2-one

Is a certified chemical
fume hood available?

Yes No

PPE Selection

Use NIOSH-approved respirator

Work inside fume hood . . i
with organic vapor cartridges

Mandatory Base PPE:
- Safety Goggles
- Lab Coat
- Closed-toe Shoes

Select Gloves:
- Butyl/Viton for prolonged use
- Nitrile for splash protection only

Is there a significant
splash risk?

Add Face Shield

No

Add Chemical-Resistant Apron

Proceed with handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 6-Methyl-5-hepten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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